Cas no 13232-74-1 (Hexanitrobenzene)

Hexanitrobenzene structure
Hexanitrobenzene structure
Product Name:Hexanitrobenzene
CAS No:13232-74-1
MF:C6N6O12
MW:348.097200393677
CID:1229839
PubChem ID:12488953
Update Time:2025-04-20

Hexanitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Hexanitrobenzene
    • Hexanitroethane [Forbidden]
    • AG-H-77194
    • Hexanitroaethan
    • AC1L1UT6
    • CTK5H0550
    • Hexanitro-aethan
    • ETHANE, HEXANITRO-
    • Hexanitroethan
    • Hexanitroethane
    • EINECS 213-042-1
    • Hexanitrobenzol
    • Hexanitro-benzol
    • AC1Q28JO
    • HNB
    • Benzene, 1,2,3,4,5,6-hexanitro-
    • 1,2,3,4,5,6-Hexanitro-benzene
    • SCHEMBL1194020
    • DTXSID90893766
    • Q2722912
    • 69FN42H7T4
    • 13232-74-1
    • 1,2,3,4,5,6-hexanitrobenzene
    • Benzene, hexanitro-
    • Inchi: 1S/C6N6O12/c13-7(14)1-2(8(15)16)4(10(19)20)6(12(23)24)5(11(21)22)3(1)9(17)18
    • InChI Key: BVKZIAODKDJPLW-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=C(C(=C(C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 347.9574
  • Monoisotopic Mass: 347.95741946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 275Ų

Experimental Properties

  • Density: 1.7443 (rough estimate)
  • Melting Point: 254°C
  • Refractive Index: 1.7520 (estimate)
  • PSA: 258.84
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